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Compound of Interest

Compound Name: 4-(Furan-3-yl)benzoic acid

Cat. No.: B1437177 Get Quote

An In-Depth Technical Guide to the Safe Handling of 4-(Furan-3-yl)benzoic Acid

This guide has been meticulously compiled by synthesizing data from structurally analogous

compounds, including benzoic acid and furan, as well as closely related derivatives. The

protocols and hazard assessments herein are based on established principles of chemical

safety, providing a robust framework for handling this compound in a research and

development setting. This document should be used as a primary safety reference in the

absence of an official SDS, and all laboratory work should be preceded by a thorough risk

assessment specific to the planned experiment.

Chemical Identity and Physicochemical Properties
4-(Furan-3-yl)benzoic acid is a bifunctional organic compound incorporating both a benzoic

acid moiety and a furan ring. These structural features are the primary determinants of its

chemical reactivity and toxicological profile. Aromatic carboxylic acids are typically crystalline

solids, and the furan group introduces potential for specific chemical interactions and metabolic

pathways.[1][2][3]
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Property Value / Description Source

IUPAC Name 4-(Furan-3-yl)benzoic acid -

CAS Number 890715-18-1 [4]

Molecular Formula C₁₁H₈O₃ [5]

Molecular Weight 188.18 g/mol [4][5]

Appearance
Inferred to be a solid at room

temperature.
Based on analogs[1][3]

Purity (Typical) ≥98% [4]

InChI Key
AEVDLVIYBANTFB-

UHFFFAOYSA-N
[4]

Synthesized Hazard Identification and GHS
Classification
The hazard profile of 4-(Furan-3-yl)benzoic acid is inferred from its constituent parts: the

benzoic acid core and the furan ring. The closest structural analog with available GHS data is

4-(furan-2-yl)benzoic acid, which is classified as harmful if swallowed and a serious eye irritant.

[5] Benzoic acid itself is a known skin and eye irritant and can cause organ damage through

prolonged or repeated exposure.[6][7] The parent furan compound is highly flammable, can

form explosive peroxides, and is a suspected carcinogen.[8][9][10] While the stability of the

furan ring is increased by its attachment to the benzene ring, the inherent hazards of this class

of heterocycles must be respected.

GHS Classification Summary (Inferred)
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Pictogram(s) Signal Word
Hazard Statements
(H-Codes)

Precautionary
Statements (P-
Codes)

alt text

alt text

Warning

H302: Harmful if

swallowed.[5] H315:

Causes skin irritation.

[6][7][11] H319:

Causes serious eye

irritation.[5][11] H335:

May cause respiratory

irritation.[11] H373:

May cause damage to

organs (lungs)

through prolonged or

repeated exposure.[7]

[12]

P260: Do not breathe

dust.[13] P280: Wear

protective

gloves/protective

clothing/eye

protection/face

protection.[11][13]

P301+P312: IF

SWALLOWED: Call a

POISON CENTER or

doctor if you feel

unwell. P302+P352:

IF ON SKIN: Wash

with plenty of soap

and water.[11]

P305+P351+P338: IF

IN EYES: Rinse

cautiously with water

for several minutes.

Remove contact

lenses, if present and

easy to do. Continue

rinsing.[6]

First-Aid Measures: An Emergency Response
Protocol
Immediate and appropriate first aid is crucial to mitigate exposure. The following protocols are

based on best practices for acidic, irritant organic solids.[6][12]

General Advice: In all cases of doubt, or when symptoms persist, seek immediate medical

attention. Show this safety guide to the attending physician.
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Inhalation: Remove the individual to fresh air and keep them in a position comfortable for

breathing.[11] If breathing is difficult or has stopped, provide artificial respiration. Oxygen

may be administered by trained personnel.[9][10]

Skin Contact: Immediately take off all contaminated clothing. Rinse the affected skin area

with copious amounts of water for at least 15 minutes, followed by washing with soap and

water.[6][8] If skin irritation persists, consult a physician.

Eye Contact: Immediately flush the eyes with plenty of water for at least 15 minutes, holding

the eyelids open to ensure thorough rinsing of the entire surface.[12] Remove contact lenses

if present and easy to do.[6] It is imperative to seek immediate attention from an

ophthalmologist.

Ingestion: Do NOT induce vomiting.[12] If the person is conscious, rinse their mouth

thoroughly with water and have them drink two glasses of water at most. Never give anything

by mouth to an unconscious person.[12] Call a physician or poison control center

immediately.

Safe Handling and Storage: A Proactive Approach to
Safety
The causality behind safe handling and storage protocols is to minimize exposure, maintain

compound integrity, and prevent accidental reactions.

Engineering Controls and Personal Protective
Equipment (PPE)
The principle of "as low as reasonably practicable" (ALARP) should govern all exposure

controls.
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Control Type Specification and Rationale

Engineering Controls

All handling of the solid compound should occur

within a certified chemical fume hood to control

airborne dust and vapors.[12] Local exhaust

ventilation should be used for any transfers.

Eye/Face Protection

Chemical safety goggles with side shields or a

full-face shield are mandatory. This provides a

physical barrier against dust particles and

splashes.[14]

Skin Protection

Wear a flame-retardant lab coat and nitrile

gloves (ensure they are tested according to EN

374 or equivalent).[14] Contaminated clothing

should be removed and washed before reuse.[6]

Respiratory Protection

For situations where dust generation is

unavoidable (e.g., cleaning large spills), a

NIOSH-approved respirator with a P95 or P100

particulate filter is recommended.[14]

Protocols for Handling and Storage
Adherence to strict protocols is a self-validating system for safety.

Handling Protocol:

Preparation: Before handling, ensure the fume hood is operational and all necessary PPE is

donned. Clear the workspace of any unnecessary items.

Aliquotting: Avoid generating dust when weighing or transferring the material.[6] Use

spatulas to handle the solid and perform transfers over a contained surface (e.g., weigh

paper on a balance within the fume hood).

Solution Preparation: When dissolving, add the solid slowly to the solvent to avoid splashing.

Hygiene: Do not eat, drink, or smoke in the laboratory.[6][13] Wash hands thoroughly with

soap and water after handling the compound, even if gloves were worn.[6][14]
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Storage Protocol:

Container: Keep the compound in its original, tightly sealed container to prevent moisture

uptake and contamination.[12][13]

Environment: Store in a cool, dry, and well-ventilated area.[15][16]

Incompatibilities: Segregate from strong oxidizing agents, strong bases, and sources of

ignition.[6][15][16] The furan moiety can be susceptible to reaction with strong acids.[10]

Labeling: Ensure the container is clearly labeled with the chemical name, date received, and

date opened.

Accidental Release and Fire-Fighting Measures
Spill Response Protocol
A structured response is critical to safely managing a spill.

Evacuate: Immediately alert others in the area and evacuate non-essential personnel.

Ventilate: Ensure the area is well-ventilated, preferably within a fume hood.

PPE: Don the appropriate PPE as described in Section 4.1, including respiratory protection if

necessary.

Containment: Prevent the spilled solid from spreading or entering drains.

Cleanup: Gently sweep or scoop the solid material into a labeled, sealable container for

hazardous waste disposal.[12][16] Avoid actions that create dust.[12]

Decontamination: Clean the spill area with a suitable solvent (e.g., soap and water), and

collect the cleaning materials as hazardous waste.

Fire-Fighting Measures
While the compound itself may be combustible at high temperatures, the primary hazard during

a fire is the generation of toxic fumes.[12]
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Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical powder,

or carbon dioxide (CO₂).[9][16]

Unsuitable Extinguishing Media: A full water jet may scatter the material.[7]

Hazardous Combustion Products: Thermal decomposition can produce carbon monoxide

(CO) and carbon dioxide (CO₂).[12][16]

Protective Equipment: Firefighters must wear full protective gear and a self-contained

breathing apparatus (SCBA).[16]

Visualized Safety Workflows
Logical Relationship of Hazard Assessment
This diagram illustrates the logic used to infer the hazards of the target compound from its

structural precedents.

Structural Precedents Closest Analog

Benzoic Acid
(CAS: 65-85-0)

Hazards: Skin/Eye Irritant, STOT RE

4-(Furan-3-yl)benzoic acid
(CAS: 890715-18-1)

INFERRED HAZARD PROFILE

 contributes
 a) Irritation

 b) STOT RE

Furan
(CAS: 110-00-9)

Hazards: Flammable, Peroxide Former, Toxic, Carcinogen

 contributes
 a) Inherent heterocycle toxicity

 b) Reactivity potential

4-(Furan-2-yl)benzoic acid
Hazards: Acute Tox. Oral, Eye Irritant

 provides direct evidence for
 a) Acute Oral Toxicity

 b) Eye Irritation

Click to download full resolution via product page

Caption: Inferred hazard profile based on structural components.

Safe Handling Workflow
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This workflow provides a step-by-step visual guide for the safe handling of 4-(Furan-3-
yl)benzoic acid in a laboratory setting.

START: Prepare to Handle Compound

1. Verify Chemical Fume Hood is Operational

2. Don Appropriate PPE
(Goggles, Lab Coat, Gloves)

3. Weigh Compound Inside Hood
(Minimize Dust Generation)

4. Transfer to Reaction Vessel Inside Hood

5. Clean Spatula and Weigh Paper

6. Dispose of Contaminated Waste in Labeled Bin

7. Doff PPE and Wash Hands Thoroughly

END: Handling Complete
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Click to download full resolution via product page

Caption: Step-by-step workflow for safe laboratory handling.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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